Cas no 2138260-86-1 (4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde)

• Product Name: 4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde
• CAS No: 2138260-86-1
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD31601679
• CID: 5611635
• PubChem ID: 165476359
• Update Time: 2025-10-21

4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde
• EN300-841914
• 2138260-86-1
• 4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde

• MDL： MFCD31601679
• Inchi： 1S/C13H8F2O2/c14-11-5-4-8(7-16)6-10(11)9-2-1-3-12(17)13(9)15/h1-7,17H
• InChI Key： MNTFLQXTODPEHC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1C1C=CC=C(C=1F)O

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde

4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde: A Comprehensive Overview

4-Fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde, identified by the CAS registry number 2138260-86-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in advanced materials. Recent studies have shed light on its intriguing properties and mechanisms, making it a focal point for researchers worldwide.

The molecular structure of 4-fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde is characterized by a benzaldehyde moiety substituted with fluorine atoms and a hydroxyl group. The presence of two fluorine atoms at specific positions introduces unique electronic and steric effects, which influence its reactivity and biological activity. The hydroxyl group further enhances the compound's ability to participate in hydrogen bonding, a critical factor in many biochemical interactions. These structural attributes make it a versatile molecule with potential applications in various domains.

Recent research has explored the antioxidant properties of this compound, revealing its ability to scavenge free radicals and protect against oxidative stress. This property is particularly valuable in the development of therapeutic agents targeting age-related diseases and conditions associated with oxidative damage. Additionally, studies have highlighted its potential as a fluorescent probe for detecting specific analytes in complex biological systems, owing to its fluorescence characteristics under certain conditions.

In the realm of pharmacology, 4-fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde has shown promise as a lead compound for drug discovery. Its ability to inhibit key enzymes involved in inflammatory pathways suggests its potential as an anti-inflammatory agent. Furthermore, preclinical studies have indicated its efficacy in modulating cellular signaling pathways associated with cancer progression, making it a candidate for anticancer drug development.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these synthetic routes to enhance yield and purity, ensuring scalability for potential industrial applications. The compound's stability under various conditions has also been evaluated, providing insights into its suitability for different environments.

In conclusion, 4-fluoro-3-(2-fluoro-3-hydroxyphenyl)benzaldehyde, with its distinctive chemical structure and diverse functional groups, continues to be a subject of intense research. Its potential applications span across multiple disciplines, from medicine to materials science. As ongoing studies unravel more about its properties and mechanisms, this compound is poised to make significant contributions to scientific advancements.